molecular formula C19H14N4O2 B8641209 3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine CAS No. 918507-88-7

3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8641209
CAS No.: 918507-88-7
M. Wt: 330.3 g/mol
InChI Key: FDHHDCGBQVTPKN-UHFFFAOYSA-N
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Description

3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C19H14N4O2 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

918507-88-7

Molecular Formula

C19H14N4O2

Molecular Weight

330.3 g/mol

IUPAC Name

3-[(3-nitrophenyl)methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C19H14N4O2/c24-23(25)17-5-1-3-13(8-17)7-16-12-22-19-18(16)9-15(11-21-19)14-4-2-6-20-10-14/h1-6,8-12H,7H2,(H,21,22)

InChI Key

FDHHDCGBQVTPKN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])CC2=CNC3=C2C=C(C=N3)C4=CN=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-[(3-nitro-phenyl)-methoxy-methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine (535, 431 mg, 1.20 mmol, per Example 26, Scheme 49 Step 1) in acetonitrile (130 mL), were added trifluoroacetic acid (18 mL, 230 mmol) and triethylsilane (36 mL, 230 mmol). The reaction was refluxed for three hours. The reaction mixture was poured into sodium bicarbonate solution and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 80% ethyl acetate in hexane to give the compound (P-1402, 323 mg, 82%). MS (ESI) [M+H+]+=331.2.
Name
3-[(3-nitro-phenyl)-methoxy-methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
Quantity
431 mg
Type
reactant
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step One
Quantity
36 mL
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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